Cas no 2229523-08-2 (O-2-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine)

• Product Name: O-2-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine
• CAS No: 2229523-08-2
• MF: C₇H₈BrClN₂O
• MW: 251.508219718933
• CID: 6093797
• PubChem ID: 165706379
• Update Time: 2025-06-27

O-2-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine
• EN300-1936692
• 2229523-08-2
• O-[2-(5-bromo-2-chloropyridin-3-yl)ethyl]hydroxylamine

• Inchi： 1S/C7H8BrClN2O/c8-6-3-5(1-2-12-10)7(9)11-4-6/h3-4H,1-2,10H2
• InChI Key： NUWBUFXOGCMQEP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CCON)Cl

Computed Properties

• Exact Mass: 249.95085g/mol
• Monoisotopic Mass: 249.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(5-bromo-2-chloropyridin-3-yl)ethylhydroxylamine

O-2-(5-Bromo-2-Chloropyridin-3-Yl)Ethylhydroxylamine: A Comprehensive Overview

O-2-(5-Bromo-2-Chloropyridin-3-Yl)Ethylhydroxylamine, also known by its CAS number 2229523-08-2, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with bromine and chlorine substituents, along with an ethylhydroxylamine group. The 5-bromo and 2-chloro substituents on the pyridine ring contribute to its distinct chemical properties, making it a valuable molecule for various applications in drug discovery, agrochemicals, and materials science.

The synthesis of O-2-(5-Bromo-2-Chloropyridin-3-Yl)Ethylhydroxylamine involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. The incorporation of bromine and chlorine atoms into the pyridine ring is achieved through substitution reactions, which are highly controlled to ensure regioselectivity and avoid unwanted byproducts.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The pyridine ring serves as a versatile scaffold for attaching various functional groups, enabling the creation of bioactive molecules with potential therapeutic benefits. Recent research has highlighted its role as an intermediate in the synthesis of kinase inhibitors, which are crucial for targeting specific enzymes involved in disease pathways such as cancer and inflammation.

In addition to its pharmaceutical applications, O-2-(5-Bromo-2-Chloropyridin-3-Yl)Ethylhydroxylamine has shown promise in agrochemical research. The ethylhydroxylamine group exhibits excellent reactivity under certain conditions, making it suitable for use in herbicides and insecticides. Scientists have reported enhanced efficacy when this compound is incorporated into formulations designed to target specific agricultural pests without adversely affecting non-target species.

The environmental impact of this compound has also been a topic of recent investigation. Studies have demonstrated that O-2-(5-Bromo-2-Chloropyridin-3-Yl)Ethylhydroxylamine undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This property is particularly important for ensuring sustainable use in agricultural and industrial settings.

From a structural perspective, the compound's stability is influenced by the electron-withdrawing effects of the bromine and chlorine substituents on the pyridine ring. These groups enhance the molecule's reactivity while maintaining its structural integrity under varying reaction conditions. Computational studies have provided deeper insights into the electronic distribution within the molecule, further aiding in the design of efficient synthetic routes and predictive modeling of its chemical behavior.

Recent advancements in analytical techniques have also contributed to a better understanding of this compound's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These techniques have enabled researchers to identify minor impurities that could affect its performance in practical applications.

In conclusion, O-2-(5-Bromo-2-Chloropyridin-3-Yl)Ethylhydroxylamine stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthesis and analysis, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potential uses and optimize its properties, this compound is poised to make significant contributions to both academic and industrial fields.